2-amino-9-[3,4-dihydroxy-5-[[oxido-(oxido-phosphonatooxy-phosphoryl)ox y-phosphoryl]oxymethyl]oxolan
2-amino-9-[3,4-dihydroxy-5-[[oxido-(oxido-phosphonatooxy-phosphoryl)ox y-phosphoryl]oxymethyl]oxolan
Brand Name:
Vulcanchem
CAS No.:
113903-19-8
VCID:
VC0040780
InChI:
InChI=1S/C10H16N5O14P3.Cr.4H2O/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,11,13,14,18);;4*1H2/q;+3;;;;/p-3
SMILES:
[H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3]
Molecular Formula:
C10H21CrN5O18P3
Molecular Weight:
644.21 g/mol
2-amino-9-[3,4-dihydroxy-5-[[oxido-(oxido-phosphonatooxy-phosphoryl)ox y-phosphoryl]oxymethyl]oxolan
CAS No.: 113903-19-8
Main Products
VCID: VC0040780
Molecular Formula: C10H21CrN5O18P3
Molecular Weight: 644.21 g/mol
![2-amino-9-[3,4-dihydroxy-5-[[oxido-(oxido-phosphonatooxy-phosphoryl)ox y-phosphoryl]oxymethyl]oxolan - 113903-19-8](/images/no_structure.jpg)
| CAS No. | 113903-19-8 |
|---|---|
| Product Name | 2-amino-9-[3,4-dihydroxy-5-[[oxido-(oxido-phosphonatooxy-phosphoryl)ox y-phosphoryl]oxymethyl]oxolan |
| Molecular Formula | C10H21CrN5O18P3 |
| Molecular Weight | 644.21 g/mol |
| IUPAC Name | [[[5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate;chromium(3+);hydron;tetrahydrate |
| Standard InChI | InChI=1S/C10H16N5O14P3.Cr.4H2O/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,11,13,14,18);;4*1H2/q;+3;;;;/p-3 |
| Standard InChIKey | JXZFEJCQDVWVQU-UHFFFAOYSA-K |
| Isomeric SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3] |
| SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3] |
| Canonical SMILES | [H+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)NC(=NC2=O)N.O.O.O.O.[Cr+3] |
| PubChem Compound | 3082678 |
| Last Modified | Nov 09 2021 |
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